Cas no 79419-72-0 (1,4-Butanediamine,N1-cyclohexyl-)

• Product Name: 1,4-Butanediamine,N1-cyclohexyl-
• CAS No: 79419-72-0
• MF: C₁₀H₂₂N₂
• MW: 170.295082569122
• CID: 566573
• PubChem ID: 54364
• Update Time: 2025-04-19

1,4-Butanediamine,N1-cyclohexyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Butanediamine,N1-cyclohexyl-
• N-Cyclohexylbutane-1,4-diamine
• N'-cyclohexylbutane-1,4-diamine
• DTXSID10229649
• N1-Cyclohexyl-1,4-butanediamine
• 79419-72-0
• 1,4-Butanediamine, N1-cyclohexyl-
• EINECS 279-154-8
• S6SQ4PR628
• NS00038038
• SCHEMBL4243544

• Inchi： 1S/C10H22N2/c11-8-4-5-9-12-10-6-2-1-3-7-10/h10,12H,1-9,11H2
• InChI Key： XXCZIZBMFPDINL-UHFFFAOYSA-N
• SMILES： N(CCCCN)C1CCCCC1

Computed Properties

• Exact Mass: 170.178
• Monoisotopic Mass: 170.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 98
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38A^2
• XLogP3: 1.4

Experimental Properties

• Density: 0.9
• Boiling Point: 259.8°C at 760 mmHg
• Flash Point: 127.8°C
• Refractive Index: 1.483